Cas no 1696242-46-2 (2-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylacetic acid)

• Product Name: 2-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylacetic acid
• CAS No: 1696242-46-2
• MF: C₆H₃F₄NO₂S
• MW: 229.152134180069
• CID: 5704739
• PubChem ID: 106784046
• Update Time: 2023-11-24

2-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]acetic acid
• 1696242-46-2
• 2-fluoro-2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]aceticacid
• EN300-1138567
• 5-Thiazoleacetic acid, α-fluoro-2-(trifluoromethyl)-
• 2-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylacetic acid

• Inchi： 1S/C6H3F4NO2S/c7-3(4(12)13)2-1-11-5(14-2)6(8,9)10/h1,3H,(H,12,13)
• InChI Key： FNYACXBFDHFJHB-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC=C1C(C(=O)O)F

Computed Properties

• Exact Mass: 228.98206216g/mol
• Monoisotopic Mass: 228.98206216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.645±0.06 g/cm3(Predicted)
• Boiling Point: 241.6±40.0 °C(Predicted)
• pka: 1.52±0.10(Predicted)